Cas no 2229567-18-2 (tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate)

• Product Name: tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate
• CAS No: 2229567-18-2
• MF: C₁₃H₁₃ClF₃NO₃
• MW: 323.69543337822
• CID: 6219784
• PubChem ID: 165621428
• Update Time: 2025-10-28

tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate
• tert-butyl N-[5-chloro-2-(trifluoroacetyl)phenyl]carbamate
• EN300-1889978
• 2229567-18-2

• Inchi： 1S/C13H13ClF3NO3/c1-12(2,3)21-11(20)18-9-6-7(14)4-5-8(9)10(19)13(15,16)17/h4-6H,1-3H3,(H,18,20)
• InChI Key： OEUWAVHBVUYETA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C(F)(F)F)=O)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.0536055g/mol
• Monoisotopic Mass: 323.0536055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate

Introduction to tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate (CAS No. 2229567-18-2)

tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate (CAS No. 2229567-18-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of a tert-butyl group, a chloro substituent, and a trifluoroacetyl moiety imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

The chemical structure of tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate is composed of a phenyl ring substituted with a chloro group at the 5-position and a trifluoroacetyl group at the 2-position. The tert-butyl carbamate functionality provides additional stability and solubility characteristics, which are crucial for its potential use in pharmaceutical formulations. The combination of these functional groups results in a molecule with distinct reactivity and biological activity profiles.

Recent studies have explored the potential of tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with pharmacological activity. For instance, researchers have investigated its role in the development of inhibitors for specific enzymes involved in disease pathways. The trifluoroacetyl group has been shown to enhance the potency and selectivity of these inhibitors, making them promising candidates for drug discovery.

In addition to its synthetic utility, tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate has been evaluated for its biological activity. Preliminary studies have demonstrated its ability to modulate certain cellular processes, such as apoptosis and inflammation. These findings suggest that the compound may have therapeutic potential in treating conditions characterized by aberrant cell death or chronic inflammation. Further research is needed to elucidate the mechanisms underlying these effects and to optimize its pharmacological properties.

The physicochemical properties of tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate are also of interest. Its solubility, stability, and reactivity are key factors that influence its suitability for various applications. For example, the tert-butyl carbamate functionality can be cleaved under specific conditions to release the active phenylcarbamate moiety, which can then interact with target proteins or enzymes. This property makes it a valuable tool in the design of prodrugs and other delivery systems.

The safety profile of tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate is another important consideration. Preclinical studies have generally shown that the compound is well-tolerated at relevant concentrations, although more comprehensive toxicity assessments are necessary to ensure its safety for human use. These studies typically involve evaluating the compound's effects on various organ systems and identifying any potential adverse reactions.

In conclusion, tert-butyl N-5-chloro-2-(trifluoroacetyl)phenylcarbamate (CAS No. 2229567-18-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the potential therapeutic uses of this compound will emerge, contributing to the advancement of drug discovery and development efforts.